Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate

• IUPAC Name: ethyl 2-(2-acetyl-4-fluorophenoxy)acetate
• InChI: InChI=1S/C12H13FO4/c1-3-16-12(15)7-17-11-5-4-9(13)6-10(11)8(2)14/h4-6H,3,7H2,1-2H3
• InChI Key: PVEKHOAVLSAHHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1)F)C(=O)C
• Molecular Formula: C12H13FO4
• DSSTOX Substance ID: DTXSID30627764
• Molecular Weight: 240.23 g/mol
• CAS No.: 34849-57-5

Description

Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate is an organic compound with the molecular formula C12H13FO4 and a molecular weight of 240.23 g/mol . This compound is characterized by the presence of an ethyl ester group, an acetyl group, and a fluorophenoxy group, making it a versatile molecule in various chemical reactions and applications.

Safety and Hazards

The safety data sheet for Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate provides several precautionary statements. These include avoiding contact with skin and eyes, avoiding the formation of dust and aerosols, and obtaining special instructions before use.

Mechanism of Action

Target of Action

The primary target of Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate is the enzyme protoporphyrinogen oxidase (Protox) . This enzyme plays a crucial role in the biosynthesis of heme and chlorophyll, which are essential for the survival of plants.

Mode of Action

This compound acts by inhibiting the activity of Protox . This inhibition disrupts the heme and chlorophyll biosynthesis pathway, leading to the accumulation of protoporphyrin IX, a photodynamic compound that causes lipid peroxidation and cell membrane damage when exposed to light .

Result of Action

The result of the action of this compound is the death of the plant cells due to the damage caused by the accumulation of protoporphyrin IX and the subsequent production of reactive oxygen species . This makes it effective in controlling annual and perennial broadleaf weeds .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, light exposure is necessary for the compound to exert its herbicidal effect due to the photodynamic nature of protoporphyrin IX . Additionally, factors such as soil type, temperature, and moisture can affect the compound’s absorption, distribution, and degradation in the environment, thereby influencing its efficacy and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate typically involves the reaction of 2-acetyl-4-fluorophenol with ethyl bromoacetate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like acetone or dimethylformamide at elevated temperatures to facilitate the formation of the ester bond .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing reaction conditions such as temperature, solvent choice, and reaction time. Continuous flow reactors and automated synthesis platforms are often employed to ensure consistent product quality and yield .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate can undergo various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: The carbonyl group in the acetyl moiety can be reduced to form alcohols.

Substitution: The fluorine atom on the aromatic ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a catalyst or under basic conditions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Comparison with Similar Compounds

Similar Compounds

Ethyl 2-(2-chloro-4-fluorophenoxy)acetate: Similar structure but with a chlorine atom instead of an acetyl group.

Ethyl 2-(4-ethoxyphenoxy)acetate: Similar ester structure but with an ethoxy group instead of an acetyl group.

Uniqueness

Ethyl 2-(2-acetyl-4-fluorophenoxy)acetate is unique due to the presence of both an acetyl group and a fluorine atom, which can influence its reactivity and interactions in chemical and biological systems. The combination of these functional groups makes it a valuable compound for various synthetic and research applications .

Synthesis routes and methods

Procedure details

5′-Fluoro-2′-hydroxyacetophenone 2.0 g, ethyl iodoacetate 4.16 g and potassium carbonate 2.7 g were added to acetone 43 ml in a nitrogen atmosphere, and the mixture was stirred overnight under reflux with heating. After cooled to room temperature, the potassium carbonate was filtered off through Celite, and the filtrate was partitioned by adding water and ethyl acetate. The organic layer was washed with water and then with brine, dried over magnesium sulfate anhydride, and evaporated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate system), whereby the title compound 3.07 g, 99% was obtained as a colorless oil.